Cas no 146726-25-2 (2-Buten-1-one, 1-(2,2,6-trimethylcyclohexyl)-)

• Product Name: 2-Buten-1-one, 1-(2,2,6-trimethylcyclohexyl)-
• CAS No: 146726-25-2
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 2778186
• Update Time: 2023-08-07

2-Buten-1-one, 1-(2,2,6-trimethylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 1-(2,2,6-trimethylcyclohexyl)-
• 1-(2,2,6-trimethylcyclohexyl)but-2-en-1-one
• 2-Buten-1-one, 1-[(1R,6S)-2,2,6-trimethylcyclohexyl]-, (2E)-
• 2-Buten-1-one, 1-[(1S,6R)-2,2,6-trimethylcyclohexyl]-, (2E)-
• 2-Buten-1-one, 1-[(1S,6S)-2,2,6-trimethylcyclohexyl]-, (2E)-

• Inchi： 1S/C13H22O/c1-5-7-11(14)12-10(2)8-6-9-13(12,3)4/h5,7,10,12H,6,8-9H2,1-4H3
• InChI Key： DDDIVAXBYDCLRR-UHFFFAOYSA-N
• SMILES： O=C(C=CC)C1C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 194.167065321 g/mol
• Monoisotopic Mass: 194.167065321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 194.31
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1